4-fluoro-N-(4-(3-((2-isopropylphenyl)amino)-3-oxopropyl)thiazol-2-yl)benzamide

• IUPAC Name: 4-fluoro-N-[4-[3-oxo-3-(2-propan-2-ylanilino)propyl]-1,3-thiazol-2-yl]benzamide
• InChI: InChI=1S/C22H22FN3O2S/c1-14(2)18-5-3-4-6-19(18)25-20(27)12-11-17-13-29-22(24-17)26-21(28)15-7-9-16(23)10-8-15/h3-10,13-14H,11-12H2,1-2H3,(H,25,27)(H,24,26,28)
• InChI Key: WGSSZMOOBFCXHK-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=CC=CC=C1NC(=O)CCC2=CSC(=N2)NC(=O)C3=CC=C(C=C3)F
• Molecular Formula: C22H22FN3O2S
• Molecular Weight: 411.5 g/mol
• CAS No.: 1040654-93-0

Description

4-fluoro-N-(4-(3-((2-isopropylphenyl)amino)-3-oxopropyl)thiazol-2-yl)benzamide is a useful research compound. Its molecular formula is C22H22FN3O2S and its molecular weight is 411.5. The purity is usually 95%.
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Scientific Research Applications

Solid-Phase Synthesis and Medicinal Applications

Research on solid-phase synthesis methods, such as the preparation of benzodiazepinones, demonstrates the importance of fluorinated compounds and thiazoles in developing pharmaceuticals. These methods enable the efficient synthesis of complex molecules with potential therapeutic applications, highlighting the role of fluorinated thiazoles in medicinal chemistry (Lee, Gauthier, & Rivero, 1999).

Fluorogenic Reagents for Biological Studies

Fluorinated compounds, such as 4-(N,N-Dimethylaminosulphonyl)-7-fluoro-2,1,3-benzoxadiazole, have been synthesized for use as reactive, thiol-specific fluorogenic reagents. These compounds are essential for studying biological thiols, demonstrating the utility of fluorinated molecules in biological research (Toyo’oka et al., 1989).

Antitumor and Antimicrobial Properties

Fluorinated benzothiazoles have been synthesized and shown to possess potent cytotoxic properties in vitro, indicating their potential as antitumor agents. This research underscores the significance of fluorinated compounds in developing new cancer treatments (Hutchinson et al., 2001). Similarly, fluorinated 2-aminobenzothiazoles have been evaluated for their antimicrobial activity, providing a foundation for new antimicrobial agents (Anuse et al., 2019).

Applications in Materials Science

The synthesis and implementation of fluorinated benzo[d][1,2,3]thiadiazole in semiconducting polymers for optoelectronic devices highlight the role of fluorinated compounds in advancing materials science and technology (Chen et al., 2016).

Mechanism of Action

Target of Action

The primary target of this compound is currently unknown. It’s worth noting that thiazole derivatives have been found to have diverse biological activities, acting as antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic drug molecules .

Mode of Action

Thiazole derivatives are known to interact with their targets in a variety of ways, depending on the specific biological activity they exhibit .

Biochemical Pathways

Thiazole derivatives have been found to affect a wide range of biochemical pathways, depending on their specific biological activity .

Result of Action

Thiazole derivatives have been associated with a variety of effects, including antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic activities .